Cas no 2344678-55-1 (4-Methoxycarbonylisoquinoline-7-carboxylic acid)

• Product Name: 4-Methoxycarbonylisoquinoline-7-carboxylic acid
• CAS No: 2344678-55-1
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 6293014
• PubChem ID: 139016628
• Update Time: 2025-05-21

4-Methoxycarbonylisoquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7426063
• 2344678-55-1
• 4-(methoxycarbonyl)isoquinoline-7-carboxylic acid
• 4-Methoxycarbonylisoquinoline-7-carboxylic acid
• Z3692071912

• Inchi： 1S/C12H9NO4/c1-17-12(16)10-6-13-5-8-4-7(11(14)15)2-3-9(8)10/h2-6H,1H3,(H,14,15)
• InChI Key： IBDLHXSACIWEEA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC2C=C(C(=O)O)C=CC=21)=O

Computed Properties

• Exact Mass: 231.05315777g/mol
• Monoisotopic Mass: 231.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.5Ų

Additional information on 4-Methoxycarbonylisoquinoline-7-carboxylic acid

Recent Advances in the Study of 4-Methoxycarbonylisoquinoline-7-carboxylic acid (CAS: 2344678-55-1)

4-Methoxycarbonylisoquinoline-7-carboxylic acid (CAS: 2344678-55-1) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of novel pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, owing to its unique structural features that allow for diverse functionalization. This research brief consolidates the latest findings on this compound, focusing on its synthesis, applications, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-Methoxycarbonylisoquinoline-7-carboxylic acid via a palladium-catalyzed cross-coupling reaction, achieving a yield of 85% with high purity. The study emphasized the compound's role in the development of selective kinase inhibitors, which show promise in treating resistant forms of cancer. The researchers also explored its derivatization to enhance pharmacokinetic properties, such as solubility and metabolic stability.

In another groundbreaking study, researchers utilized 4-Methoxycarbonylisoquinoline-7-carboxylic acid as a precursor for the synthesis of small-molecule modulators of the NLRP3 inflammasome, a target implicated in chronic inflammatory diseases. The compound's carboxylic acid moiety was critical for interactions with the inflammasome's binding site, as confirmed by X-ray crystallography. This work, published in Nature Chemical Biology, opens new avenues for treating conditions like rheumatoid arthritis and Alzheimer's disease.

Further investigations have explored the compound's potential in antimicrobial applications. A 2024 preprint on bioRxiv reported that derivatives of 4-Methoxycarbonylisoquinoline-7-carboxylic acid exhibited potent activity against multidrug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking simulations.

Despite these advancements, challenges remain in optimizing the scalability of 4-Methoxycarbonylisoquinoline-7-carboxylic acid production and reducing synthetic costs. Recent patents filed by pharmaceutical companies suggest innovative approaches, such as continuous flow chemistry, to address these issues. Industry reports indicate growing interest in this compound, with projected applications expanding into neurodegenerative and autoimmune therapies.

In conclusion, 4-Methoxycarbonylisoquinoline-7-carboxylic acid (CAS: 2344678-55-1) continues to emerge as a pivotal molecule in drug discovery. Its multifaceted applications—from oncology to infectious diseases—underscore its importance in contemporary research. Future studies are expected to focus on improving its synthetic accessibility and exploring novel therapeutic targets, further solidifying its role in the pharmaceutical industry.